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Compound of Interest

Compound Name: t-Butyl 6-hydroxyhexanoate

Cat. No.: B022626

Introduction

t-Butyl 6-hydroxyhexanoate (CAS Number: 73839-20-0) is a valuable aliphatic ester utilized
by researchers and drug development professionals as a linker molecule. Its structure
incorporates a terminal hydroxyl group amenable to further chemical modification and a t-butyl
ester, which can be deprotected under acidic conditions. This guide provides a consolidated
overview of the available safety information for t-butyl 6-hydroxyhexanoate, intended to
support its safe handling and use in a laboratory setting.

While a comprehensive Safety Data Sheet (SDS) with detailed experimental data is not publicly
available through standard searches, this document synthesizes the consistently reported
hazard information from various chemical suppliers.

Chemical and Physical Properties

Detailed experimental data for the physical and chemical properties of t-butyl 6-
hydroxyhexanoate are not consistently available across public domains. The following table
includes information that has been noted, but it should be treated as indicative rather than
definitive without a complete SDS.
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Property Value Source

Molecular Formula C10H2003 -

Molecular Weight 188.26 g/mol -

CAS Number 73839-20-0 -

Physical Form Liquid --INVALID-LINK--

Boiling Point 246.8 °C at 760 mmHg Not specified in a formal SDS
Density 0.967 g/cm?3 Not specified in a formal SDS
Flash Point 90.8 °C Not specified in a formal SDS

Note: The boiling point, density, and flash point are cited from a chemical information

aggregator and have not been formally verified through a publicly accessible SDS.

Hazard Identification and GHS Classification

Multiple suppliers consistently classify t-butyl 6-hydroxyhexanoate under the Globally

Harmonized System (GHS) with the following hazard statements:

GHS Classification

Hazard Statement

Acute Toxicity, Oral (Category 4)

H302: Harmful if swallowed

Skin Irritation (Category 2)

H315: Causes skin irritation

Eye lIrritation (Category 2A)

H319: Causes serious eye irritation

Specific Target Organ Toxicity — Single
Exposure (Category 3), Respiratory System

H335: May cause respiratory irritation

Signal Word:Warning

GHS Pictogram:

lwsalt text
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Precautionary Measures and Safe Handling

The following precautionary statements are consistently associated with t-butyl 6-
hydroxyhexanoate and provide a framework for its safe handling.

Prevention
Statement Description
Avoid breathing
P261
dust/fume/gas/mist/vapours/spray.
P264 Wash skin thoroughly after handling.
Do not eat, drink or smoke when using this
P270
product.
pP271 Use only outdoors or in a well-ventilated area.
280 Wear protective gloves/protective clothing/eye
protection/face protection.
Response
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Statement Description
IF SWALLOWED: Call a POISON
P301 + P312
CENTER/doctor if you feel unwell.
P302 + P352 IF ON SKIN: Wash with plenty of water.
IF INHALED: Remove person to fresh air and
P304 + P340

keep comfortable for breathing.

P305 + P351 + P338

IF IN EYES: Rinse cautiously with water for
several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.

P330 Rinse mouth.
If skin irritation occurs: Get medical
P332 + P313 ) )
advice/attention.
If eye irritation persists: Get medical
P337 + P313 i )
advice/attention.
Take off contaminated clothing and wash it
P362 + P364

before reuse.

Storage

Statement Description
Store in a well-ventilated place. Keep container
P403 + P233 _
tightly closed.
P405 Store locked up.
Disposal
Statement Description
Dispose of contents/container to an approved
P501

waste disposal plant.

© 2025 BenchChem. All rights reserved.

4/7 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b022626?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Toxicological Information

Quantitative toxicological data, such as LD50 (median lethal dose) values for oral, dermal, or
inhalation routes, are not available in the publicly accessible information for t-butyl 6-
hydroxyhexanoate. The GHS classification of "Acute Toxicity, Oral (Category 4)" indicates that
it is harmful if swallowed, but specific toxicity values are not provided.

Experimental Protocols

Detailed experimental protocols for the determination of the safety data presented (e.g., skin
irritation studies, eye irritation studies) are not available in the public domain. These protocols
are typically found within the full SDS provided by the manufacturer, which could not be
located.

Logical Workflow for Handling t-Butyl 6-
hydroxyhexanoate

The following diagram illustrates a logical workflow for the safe handling of t-butyl 6-
hydroxyhexanoate based on the available safety information.
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Safe Handling Workflow for t-Butyl 6-hydroxyhexanoate

Preparation

Consult SDS
(if available)

l

Review GHS Hazards:
- Harmful if swallowed (H302)
- Skin Irritant (H315)
- Eye Irritant (H319)
- Respiratory Irritant (H335)

'

Don Personal Protective Equipment (PPE):
- Safety glasses/goggles
- Chemical-resistant gloves
- Lab coat

'

Ensure proper ventilation:
- Fume hood

roceed with experiment

Hangling

Avoid inhalation of vapors

'

Avoid contact with skin and eyes

l

Do not eat, drink, or smoke

After experiment

Post-Handling & Emergency
Y

Wash hands and skin
thoroughly after handling

In case of exposure,
follow first aid measures
(P301, P302, P304, P305)

' '

Store in a cool, well-ventilated, Dispose of waste according to
locked area in a tightly closed container local regulations (P501)

Click to download full resolution via product page

Caption: Logical workflow for handling t-Butyl 6-hydroxyhexanoate.
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Disclaimer: This guide is intended for informational purposes only and is based on publicly
available data. It is not a substitute for a comprehensive Safety Data Sheet (SDS) provided by
the manufacturer. Researchers should always consult the most up-to-date SDS for any
chemical before use and adhere to all institutional and regulatory safety protocols.

 To cite this document: BenchChem. [t-Butyl 6-hydroxyhexanoate: A Technical Safety Guide
for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b022626#t-butyl-6-hydroxyhexanoate-safety-data-
sheet-sds-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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